Cas no 1105218-25-4 (1-6-(4-fluorophenyl)pyridazin-3-yl-N-(6-methylpyridin-2-yl)piperidine-4-carboxamide)

• Product Name: 1-6-(4-fluorophenyl)pyridazin-3-yl-N-(6-methylpyridin-2-yl)piperidine-4-carboxamide
• CAS No: 1105218-25-4
• MF: C₂₂H₂₂FN₅O
• MW: 391.441387653351
• CID: 6391320
• PubChem ID: 30866796
• Update Time: 2025-06-14

1-6-(4-fluorophenyl)pyridazin-3-yl-N-(6-methylpyridin-2-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-6-(4-fluorophenyl)pyridazin-3-yl-N-(6-methylpyridin-2-yl)piperidine-4-carboxamide
• 1-[6-(4-fluorophenyl)pyridazin-3-yl]-N-(6-methylpyridin-2-yl)piperidine-4-carboxamide
• AKOS024512319
• SR-01000923024
• 1105218-25-4
• F5528-0561
• SR-01000923024-1
• 1-(6-(4-fluorophenyl)pyridazin-3-yl)-N-(6-methylpyridin-2-yl)piperidine-4-carboxamide

• Inchi： 1S/C22H22FN5O/c1-15-3-2-4-20(24-15)25-22(29)17-11-13-28(14-12-17)21-10-9-19(26-27-21)16-5-7-18(23)8-6-16/h2-10,17H,11-14H2,1H3,(H,24,25,29)
• InChI Key： XXQCEIAFDHFDPB-UHFFFAOYSA-N
• SMILES： N1(C2=NN=C(C3=CC=C(F)C=C3)C=C2)CCC(C(NC2=NC(C)=CC=C2)=O)CC1

Computed Properties

• Exact Mass: 391.18083850g/mol
• Monoisotopic Mass: 391.18083850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 71Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 1-6-(4-fluorophenyl)pyridazin-3-yl-N-(6-methylpyridin-2-yl)piperidine-4-carboxamide

Research Briefing on 1-6-(4-fluorophenyl)pyridazin-3-yl-N-(6-methylpyridin-2-yl)piperidine-4-carboxamide (CAS: 1105218-25-4)

In recent years, the compound 1-6-(4-fluorophenyl)pyridazin-3-yl-N-(6-methylpyridin-2-yl)piperidine-4-carboxamide (CAS: 1105218-25-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridazine and piperidine scaffold, has demonstrated promising pharmacological properties, particularly in the modulation of specific biological targets. The following briefing synthesizes the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential therapeutic applications.

The synthesis of 1-6-(4-fluorophenyl)pyridazin-3-yl-N-(6-methylpyridin-2-yl)piperidine-4-carboxamide involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the synthetic route to improve yield and purity, with particular emphasis on the coupling of the pyridazine and piperidine moieties. Advanced spectroscopic methods, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound, ensuring its suitability for further biological evaluation.

Mechanistic studies have revealed that this compound exhibits high affinity for specific kinase targets, particularly those involved in inflammatory and oncogenic pathways. In vitro assays have demonstrated its ability to inhibit key signaling molecules, such as JAK2 and PI3K, at nanomolar concentrations. These findings suggest its potential as a lead compound for the development of novel kinase inhibitors. Furthermore, molecular docking simulations have provided insights into the binding interactions between the compound and its targets, highlighting the critical role of the fluorophenyl and methylpyridinyl groups in stabilizing these complexes.

Preclinical evaluations of 1-6-(4-fluorophenyl)pyridazin-3-yl-N-(6-methylpyridin-2-yl)piperidine-4-carboxamide have shown promising results in animal models of disease. For instance, in murine models of rheumatoid arthritis, the compound significantly reduced inflammatory markers and joint swelling. Similarly, in xenograft models of certain cancers, it exhibited potent antitumor activity with minimal off-target effects. These outcomes underscore its potential as a therapeutic agent, though further studies are needed to assess its pharmacokinetic and safety profiles in humans.

In conclusion, 1-6-(4-fluorophenyl)pyridazin-3-yl-N-(6-methylpyridin-2-yl)piperidine-4-carboxamide represents a compelling candidate for drug development, with its unique chemical structure and robust biological activity. Ongoing research aims to explore its full therapeutic potential and address any challenges related to its clinical translation. This briefing serves as a comprehensive update for researchers and stakeholders in the chemical biology and pharmaceutical sectors, providing a foundation for future investigations.